N-ethyl-2,6-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: N-ethyl-2,6-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C20H21N3O4/c1-4-23(20(24)18-15(25-2)11-8-12-16(18)26-3)13-17-21-19(22-27-17)14-9-6-5-7-10-14/h5-12H,4,13H2,1-3H3
• InChI Key: NURGYXGDGHBBAV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

N-ethyl-2,6-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide, also known as DMPEA-BZ, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of benzamide derivatives and has been shown to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-ethyl-2,6-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is not fully understood, but it is thought to involve the modulation of neurotransmitter release and receptor activity in the brain. This compound has been shown to bind to the 5-HT2A receptor with high affinity, which may contribute to its psychoactive effects. Additionally, this compound has been shown to modulate the activity of ion channels, which may contribute to its effects on immune function.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including changes in mood, perception, and cognition. This compound has also been shown to modulate the activity of immune cells, such as T cells and macrophages, which may have implications for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

N-ethyl-2,6-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has several advantages for use in lab experiments, including its high affinity for the 5-HT2A receptor and its ability to modulate ion channel activity. However, this compound also has several limitations, including its potential for psychoactive effects and its relatively complex synthesis method.

Future Directions

There are several potential future directions for research on N-ethyl-2,6-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide, including the development of more efficient synthesis methods, the exploration of its effects on other neurotransmitter systems and ion channels, and the investigation of its potential therapeutic applications in the treatment of diseases such as cancer and autoimmune disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the brain and immune system.

Synthesis Methods

N-ethyl-2,6-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide can be synthesized using a multistep process that involves the reaction of 2,6-dimethoxyphenethylamine with 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid chloride, followed by N-ethylation and reduction of the resulting intermediate. The synthesis of this compound requires specialized equipment and expertise, and should only be performed by experienced chemists.

Scientific Research Applications

N-ethyl-2,6-dimethoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to interact with certain receptors in the brain, including the serotonin receptor 5-HT2A, which is involved in the regulation of mood, cognition, and perception. This compound has also been shown to modulate the activity of certain ion channels, such as the voltage-gated potassium channel Kv1.3, which is involved in the regulation of immune function.